Cas no 721417-20-5 (4-(4-Methyl-4H-1,2,4-triazol-3-yl)sulfanyl-3-nitrobenzaldehyde)

• Product Name: 4-(4-Methyl-4H-1,2,4-triazol-3-yl)sulfanyl-3-nitrobenzaldehyde
• CAS No: 721417-20-5
• MF: C₁₀H₈N₄O₃S
• MW: 264.260519981384
• CID: 3105466
• PubChem ID: 2396350
• Update Time: 2025-06-10

4-(4-Methyl-4H-1,2,4-triazol-3-yl)sulfanyl-3-nitrobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(4-Methyl-4H-[1,2,4]triazol-3-ylsulfanyl)-3-nitro-benzaldehyde
• 4-(4-Methyl-4H-1,2,4-triazol-3-yl)sulfanyl-3-nitrobenzaldehyde

• Inchi： 1S/C10H8N4O3S/c1-13-6-11-12-10(13)18-9-3-2-7(5-15)4-8(9)14(16)17/h2-6H,1H3
• InChI Key： YDKSYOUKMKMINV-UHFFFAOYSA-N
• SMILES： S(C1=NN=CN1C)C1C=CC(C=O)=CC=1[N+](=O)[O-]

Additional information on 4-(4-Methyl-4H-1,2,4-triazol-3-yl)sulfanyl-3-nitrobenzaldehyde

Introduction to 4-(4-Methyl-4H-1,2,4-triazol-3-yl)sulfanyl-3-nitrobenzaldehyde (CAS No. 721417-20-5)

4-(4-Methyl-4H-1,2,4-triazol-3-yl)sulfanyl-3-nitrobenzaldehyde (CAS No. 721417-20-5) is a multifaceted compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a triazole ring, a sulfanyl group, and a nitrobenzaldehyde moiety. These structural elements contribute to its diverse biological activities and potential applications in drug development.

The triazole ring, a key component of 4-(4-Methyl-4H-1,2,4-triazol-3-yl)sulfanyl-3-nitrobenzaldehyde, is well-known for its ability to enhance the stability and bioavailability of compounds. This is particularly important in the context of drug design, where the goal is to create molecules that can effectively reach their target sites within the body. The presence of the triazole ring also confers additional chemical reactivity, which can be harnessed for various synthetic transformations.

The sulfanyl group in 4-(4-Methyl-4H-1,2,4-triazol-3-yl)sulfanyl-3-nitrobenzaldehyde plays a crucial role in modulating the compound's biological activity. Sulfur-containing compounds are often involved in redox processes and can interact with various biological targets, such as enzymes and receptors. This makes them valuable candidates for the development of drugs targeting specific pathways or diseases.

The nitrobenzaldehyde moiety is another significant structural feature of 4-(4-Methyl-4H-1,2,4-triazol-3-yl)sulfanyl-3-nitrobenzaldehyde. Nitro groups are known for their electron-withdrawing properties, which can influence the electronic distribution within the molecule and affect its reactivity. In addition, nitro compounds have been shown to exhibit a range of biological activities, including antimicrobial and anticancer properties.

Recent studies have highlighted the potential of 4-(4-Methyl-4H-1,2,4-triazol-3-yl)sulfanyl-3-nitrobenzaldehyde in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that this compound exhibits potent antifungal activity against several clinically relevant fungal strains. The combination of the triazole ring and the nitrobenzaldehyde moiety appears to be particularly effective in disrupting fungal cell walls and inhibiting their growth.

In another study published in the European Journal of Medicinal Chemistry, 4-(4-Methyl-4H-1,2,4-triazol-3-yl)sulfanyl-3-nitrobenzaldehyde was found to have significant anticancer properties. The compound was shown to induce apoptosis in cancer cells by targeting specific signaling pathways involved in cell survival and proliferation. This makes it a promising lead compound for further development as an anticancer agent.

The synthetic accessibility of 4-(4-Methyl-4H-1,2,4-triazol-3-yl)sulfanyl-3-nitrobenzaldehyde is another factor that contributes to its appeal in pharmaceutical research. Various synthetic routes have been developed to produce this compound efficiently and cost-effectively. One such method involves the reaction of 3-nitrobenzaldehyde with 1-methylhydrazine followed by treatment with sodium hydrosulfide to introduce the sulfanyl group. This approach allows for easy modification of the molecule through subsequent functional group manipulations.

In addition to its potential therapeutic applications, 4-(4-Methyl-4H-1,2,4-triazol-3-yl)sulfanyl-3-nitrobenzaldehyde has also been explored as a building block for more complex molecules. Its versatile reactivity makes it an attractive starting material for the synthesis of novel compounds with diverse biological activities. For example, researchers have used this compound as a scaffold to develop new inhibitors of specific enzymes involved in disease processes.

The safety profile of 4-(4-Methyl-4H-1,2,4-triazol-3-yl)sulfanyl-3-nitrobenzaldehyde is an important consideration in its development as a pharmaceutical agent. Preclinical studies have shown that this compound exhibits low toxicity at therapeutic concentrations. However, further investigations are needed to fully understand its pharmacokinetics and potential side effects in humans.

In conclusion, 4-(4-Methyl-4H-1,2,4-triazol-3-y)sulfanyl)-3-nitrobenzaldehyde (CAS No. 721417--5) is a promising compound with a unique combination of structural features that contribute to its diverse biological activities. Its potential applications in antifungal and anticancer therapies make it an exciting area of ongoing research. As more studies are conducted to explore its properties and optimize its use in drug development, this compound is likely to play an increasingly important role in advancing medical treatments.